ciguatoxin ABC ring fragment
Overview
Description
Ciguatoxin ABC ring fragment is a polycyclic ether comprising a linear sequence of three trans-fused oxacycles (one oxepine and two pyrans) which corresponds to the ABC ring fragment of ciguatoxin CTX1B. It has a role as an epitope. It is a polycyclic ether and an organic heterotricyclic compound.
Scientific Research Applications
Synthesis of Ciguatoxin Fragments : Research has focused on the synthesis of ciguatoxin fragments, such as the ABC ring, for better understanding and detection of the toxin. For instance, Hosokawa and Isobe (1999) synthesized enantiomeric forms of AB and ABC fragments of ciguatoxin, emphasizing the importance of selective stereochemistry in synthesis (Hosokawa & Isobe, 1999).
Antibody Preparation and Immunoassays : Nagumo et al. (2004) demonstrated the use of synthetic ABC-ring fragments of ciguatoxins for preparing antibodies. This study highlights the application of these fragments in developing immunoassays for toxin detection, which is crucial for addressing ciguatera seafood poisoning (Nagumo et al., 2004).
Convergent Synthesis Approaches : Maruyama et al. (2002) and Sasaki et al. (2022) conducted convergent syntheses of ciguatoxin fragments, demonstrating methodologies for assembling complex molecular structures. These studies provide insights into efficient synthetic strategies for such toxins (Maruyama et al., 2002); (Sasaki, Seida & Umehara, 2022).
Protein Interaction Studies : Ui et al. (2008) and Tsumoto et al. (2008) explored how proteins recognize ciguatoxin fragments, like the ABC ring. These studies provide a deeper understanding of the interaction between toxins and proteins, which is fundamental for developing therapeutic agents and diagnostic tools (Ui et al., 2008); (Tsumoto et al., 2008).
Structural Analysis of Ciguatoxins : Studies like those by Lewis, Vernoux, and Brereton (1998) have been pivotal in determining the structure and configuration of ciguatoxins, using the ABC ring fragment as a key component for analysis (Lewis, Vernoux & Brereton, 1998).
properties
Product Name |
ciguatoxin ABC ring fragment |
|---|---|
Molecular Formula |
C16H24O6 |
Molecular Weight |
312.36 g/mol |
IUPAC Name |
(E,2S)-4-[(1S,3R,8S,9S,10R,12R)-9-hydroxy-2,7,11-trioxatricyclo[8.5.0.03,8]pentadec-13-en-12-yl]but-3-ene-1,2-diol |
InChI |
InChI=1S/C16H24O6/c17-9-10(18)6-7-11-3-1-4-13-16(21-11)14(19)15-12(22-13)5-2-8-20-15/h1,3,6-7,10-19H,2,4-5,8-9H2/b7-6+/t10-,11+,12+,13-,14-,15+,16-/m0/s1 |
InChI Key |
UQBKARYLDQRSJF-MHXRFSLHSA-N |
Isomeric SMILES |
C1C[C@@H]2[C@H]([C@@H]([C@@H]3[C@@H](O2)CC=C[C@@H](O3)/C=C/[C@@H](CO)O)O)OC1 |
Canonical SMILES |
C1CC2C(C(C3C(O2)CC=CC(O3)C=CC(CO)O)O)OC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![18-[2-(Dimethylamino)ethyl]-12,14-diazapentacyclo[10.7.1.02,11.03,8.016,20]icosa-1(20),2(11),3(8),5,13,15-hexaene-7,17,19-trione;hydrochloride](/img/structure/B1259574.png)
![[1,2,4]Triazolo[1,5-a][1,3,5]triazine](/img/structure/B1259576.png)
![2-[[(4-Chlorophenyl)-phenylmethoxy]methyl]-1-[2-(4-methoxyphenyl)ethyl]pyrrolidine](/img/structure/B1259577.png)
![7-[(2R,4S,5S,6S)-4-amino-5-[3-hydroxy-1-(1-hydroxypropan-2-yloxy)butoxy]-6-methyloxan-2-yl]oxy-4,6,9,11-tetrahydroxy-9-(1-hydroxyethyl)-8,10-dihydro-7H-tetracene-5,12-dione](/img/structure/B1259579.png)
